Cas no 1021430-20-5 (3-nitro-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 3-nitro-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1021430-20-5
• MF: C₄H₂F₃N₃O₂
• MW: 181.072790622711
• MDL: MFCD09701615
• CID: 3159128
• PubChem ID: 135646620
• Update Time: 2025-04-21

3-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-trifluoromethyl-1H-pyrazole
• 3-nitro-5-(trifluoromethyl)-1H-pyrazole
• 5-nitro-3-(trifluoromethyl)-1H-pyrazole
• D74193
• EN300-231507
• AKOS005167982
• DHZRRMYXYCFJIY-UHFFFAOYSA-N
• CS-0080479
• AKOS015922569
• STK352003
• 1021430-20-5

• MDL： MFCD09701615
• Inchi： 1S/C4H2F3N3O2/c5-4(6,7)2-1-3(9-8-2)10(11)12/h1H,(H,8,9)
• InChI Key： DHZRRMYXYCFJIY-UHFFFAOYSA-N
• SMILES： FC(C1C=C([N+](=O)[O-])NN=1)(F)F

Computed Properties

• Exact Mass: 181.00991080Da
• Monoisotopic Mass: 181.00991080Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų